Cas no 2137999-79-0 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid)

• Product Name: 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid
• CAS No: 2137999-79-0
• MF: C₇H₁₁BrN₄O₂
• MW: 263.091840028763
• CID: 5926832
• PubChem ID: 165483545
• Update Time: 2024-01-04

2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid
• EN300-1106970
• 2137999-79-0

• Inchi： 1S/C7H11BrN4O2/c1-2-3-4(5(13)14)12-6(8)10-7(9)11-12/h4H,2-3H2,1H3,(H2,9,11)(H,13,14)
• InChI Key： OBAGDBNUAXFGDY-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C(C(=O)O)CCC

Computed Properties

• Exact Mass: 262.00654g/mol
• Monoisotopic Mass: 262.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94Ų